Cas no 100131-72-4 (N-ethyl-2-phenoxyethanamine hydrochloride)

• Product Name: N-ethyl-2-phenoxyethanamine hydrochloride
• CAS No: 100131-72-4
• MF: C₁₀H₁₆ClNO
• MW: 201.693141937256
• CID: 4558591
• Update Time: 2025-06-26

N-ethyl-2-phenoxyethanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-Ethyl-2-phenoxyethanamine hydrochloride
• N-ethyl-2-phenoxyethanamine hydrochloride

• Inchi： 1S/C10H15NO.ClH/c1-2-11-8-9-12-10-6-4-3-5-7-10;/h3-7,11H,2,8-9H2,1H3;1H
• InChI Key： IOAQYZYOAVZREO-UHFFFAOYSA-N
• SMILES： C(NCC)COC1=CC=CC=C1.[H]Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on N-ethyl-2-phenoxyethanamine hydrochloride

Introduction to N-ethyl-2-phenoxyethanamine hydrochloride (CAS No. 100131-72-4)

N-ethyl-2-phenoxyethanamine hydrochloride, identified by its Chemical Abstracts Service (CAS) number 100131-72-4, is a significant compound in the field of pharmaceutical chemistry and drug development. This compound belongs to the amine class and features a phenoxyethyl side chain, making it a versatile intermediate in synthesizing various bioactive molecules. Its hydrochloride salt form enhances its solubility in aqueous solutions, facilitating its application in medicinal formulations.

The structural framework of N-ethyl-2-phenoxyethanamine hydrochloride consists of an ethyl group attached to a secondary amine, which is further linked to a phenoxy group. This arrangement imparts unique physicochemical properties, including moderate basicity and the ability to form stable complexes with other molecules. These characteristics make it a valuable building block in the synthesis of more complex pharmacophores.

In recent years, N-ethyl-2-phenoxyethanamine hydrochloride has garnered attention in the research community due to its potential applications in developing novel therapeutic agents. Its molecular structure suggests utility in modulating neurological pathways, particularly in the context of central nervous system (CNS) disorders. Preliminary studies have indicated that derivatives of this compound may exhibit properties relevant to neurotransmitter receptor interactions, offering a promising avenue for further exploration.

One of the most intriguing aspects of N-ethyl-2-phenoxyethanamine hydrochloride is its role as a precursor in synthesizing molecules with potential antidepressant and anxiolytic effects. The phenoxyethyl moiety is known to interact with serotonergic systems, which are central to mood regulation. Recent advancements in computational chemistry have enabled researchers to predict new derivatives of this compound that could enhance its pharmacological profile while minimizing side effects.

The pharmaceutical industry has been particularly interested in exploring N-ethyl-2-phenoxyethanamine hydrochloride for its versatility in drug design. Its ability to serve as a scaffold for structural modifications allows chemists to tailor its properties for specific therapeutic targets. For instance, modifications at the amine group can alter its binding affinity to particular enzymes or receptors, while changes at the phenoxyethyl chain can influence metabolic stability and bioavailability.

Recent publications have highlighted the use of N-ethyl-2-phenoxyethanamine hydrochloride in developing novel antipsychotic agents. The compound’s ability to modulate dopamine receptor activity makes it a candidate for treating psychotic disorders. Researchers are employing high-throughput screening techniques combined with molecular docking studies to identify optimized derivatives that could improve therapeutic efficacy and reduce adverse effects.

The synthesis of N-ethyl-2-phenoxyethanamine hydrochloride involves multi-step organic reactions, typically starting from commercially available precursors such as phenol and ethylene oxide derivatives. The introduction of the ethyl group and subsequent functionalization at the amine position require careful control of reaction conditions to ensure high yield and purity. Advances in catalytic methods have recently enabled more efficient synthetic routes, reducing waste and improving scalability.

In addition to its pharmaceutical applications, N-ethyl-2-phenoxyethanamine hydrochloride has shown promise in agrochemical research. Its structural features make it a potential candidate for developing novel pesticides or plant growth regulators. By modifying its chemical properties, scientists aim to create compounds that are effective against pests while being environmentally friendly.

The regulatory landscape for compounds like N-ethyl-2-phenoxyethanamine hydrochloride is continually evolving, with increasing emphasis on safety and efficacy assessments before clinical use. Regulatory agencies require comprehensive toxicological studies to evaluate potential risks associated with new chemical entities. These studies include acute toxicity tests, chronic exposure assessments, and genotoxicity evaluations to ensure that the compound is safe for human use.

Future research directions for N-ethyl-2-phenoxyethanamine hydrochloride include exploring its role in treating neurodegenerative diseases such as Alzheimer’s and Parkinson’s. The compound’s ability to interact with protein misfolding pathways suggests potential benefits in modulating disease progression. Additionally, investigating its interactions with other biological targets may uncover new therapeutic applications beyond traditional CNS disorders.

The development of novel drug candidates often relies on interdisciplinary collaboration between chemists, biologists, and clinicians. N-ethyl-2-phenoxyethanamine hydrochloride exemplifies this synergy, as its discovery and optimization benefit from insights across multiple scientific disciplines. Computational modeling plays a crucial role in predicting how modifications to its structure will affect its biological activity, accelerating the drug discovery process.

In conclusion,N-ethyl-2-phenoxyethanamine hydrochloride (CAS No. 100131-72-4) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features make it a valuable intermediate for synthesizing bioactive molecules targeting various diseases. As research continues to uncover new applications for this compound, it is likely to remain a cornerstone of medicinal chemistry innovation.